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Introduction

ANKRD22 (Ankyrin Repeat Domain 22) is a protein that has been identified as a novel
mitochondrial membrane protein.[1][2] It plays a significant role in the metabolic reprogramming
of cells, particularly in the context of cancer.[1][3][4] ANKRDZ22 is primarily localized to the
mitochondrial membrane, with a smaller fraction found in the mitochondrial matrix.[1][2] Its
expression is induced by the tumor microenvironment (TME) and has been shown to influence
glycolysis, ATP production, and mitochondrial lipid metabolism.[1][3][4] Understanding the
function of ANKRDZ22 is crucial for developing novel therapeutic strategies targeting metabolic
alterations in disease. While a specific inhibitor designated "Ankrd22-IN-1" is not yet described
in the literature, the small molecule fostamatinib has been identified as a potential inhibitor of
ANKRD22, offering a tool for investigation.[5][6][7]

These application notes provide an overview of ANKRD22's function in mitochondria and
detailed protocols for investigating its role in cellular metabolism.

Quantitative Data Summary

The following tables summarize the key quantitative findings related to the functional effects of
ANKRD22 expression on mitochondrial and cellular metabolism.
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Table 1: Effects of ANKRD22 Expression on Cellular Energy Metabolism

Effect of ANKRD22
Parameter . Cell Type
Overexpression

Reference

Colorectal Cancer

Glycolysis Increased [1]
Cells
) Colorectal Cancer
ATP/ADP Ratio Decreased [11[3]
Cells
) Colorectal Cancer
AMP/ATP Ratio Increased [1][3]

Cells

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the known signaling pathways involving ANKRD22 and a

general workflow for investigating its mitochondrial function.
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Caption: ANKRD22 signaling pathway in the tumor microenvironment.
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Start: Hypothesis on ANKRD22 Mitochondrial Function
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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